Cas no 1555-56-2 (Sodium glycerophosphate)

• Product Name: Sodium glycerophosphate
• CAS No: 1555-56-2
• MF: C₃H₁₀NaO₆P
• MW: 196.071433544159
• MDL: MFCD00150339
• CID: 41570
• Update Time: 2026-05-14

Sodium glycerophosphate Chemical and Physical Properties

Names and Identifiers

• Disodium alpha-glycerophosphate
• Disodium alpha-Glycerophosphate Hydrate
• ALPHA-GLYCEROPHOSPHORIC ACID DISODIUM SALT
• DL-α-Glycerophosphate disodium salt hydrate
• GLYCEROPHOSPHATE DISODIUM
• Sodium-alpha-glycerophosphate
• Sodium-α-glycerophosphate
• DisodiuM α-Glycerophosphate Hydrate
• rac-Glycerol 1-phosphate disodium salt hydrate
• α-GLYCEROPHOSPHORIC ACID DISODIUM SALT
• α-Glycerophosphoric Acid Disodium Salt Hydrate
• 1,2,3-Propanetriol,1-(dihydrogen phosphate),disodium salt
• SODIUM GLYCEROPHOSPHATE
• Sodium 2,3-dihydroxypropyl phosphate
• 1,2,3-Propanetriol, mono(dihydrogen phosphate), disodium salt
• 1,2,3-Propanetriol, 1-(dihydrogen phosphate), disodium salt
• dipotassium glyceryl phosphate
• 1,2,3-Propanetriol, 1-(dihydrogen phosphate), sodium salt (1:2)
• 1,2,3-Propanetriol, mono(dihydrogen phosphate), sodium salt (1:2)
• Sodium 1-glycerophosphate
• Disodium glycerol phosph
• Sodium glycerophosphate

• MDL： MFCD00150339
• Inchi： 1S/C3H9O6P.2Na/c4-1-3(5)2-9-10(6,7)8;;/h3-5H,1-2H2,(H2,6,7,8);;/q;2*+1/p-2
• InChI Key： GEKBIENFFVFKRG-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OC([H])([H])C([H])(C([H])([H])O[H])O[H].[Na+].[Na+]

Computed Properties

• Exact Mass: 215.97800
• Monoisotopic Mass: 215.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: No data available
• Boiling Point: 290 °C at 760 mmHg
• Flash Point: No data available
• PSA: 122.69000
• LogP: -0.67470
• Solubility: Not determined

Sodium glycerophosphate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Sodium glycerophosphate

Recent Advances in Sodium Glycerophosphate (1555-56-2) Research: Key Findings and Applications

Sodium glycerophosphate (CAS: 1555-56-2) has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its versatile applications in drug formulation, nutritional supplementation, and metabolic research. Recent studies have explored its role as a phosphate donor in parenteral nutrition, its potential in bone health, and its biochemical interactions in cellular metabolism. This research brief consolidates the latest findings to provide a comprehensive overview of its scientific and clinical relevance.

A 2023 study published in the Journal of Pharmaceutical Sciences investigated the stability and compatibility of Sodium glycerophosphate in multi-electrolyte infusion solutions. The research highlighted its superior solubility and minimal interaction with other ions, making it an ideal candidate for intravenous formulations. Advanced spectroscopic techniques, including NMR and HPLC, were employed to validate its chemical integrity under varying pH and temperature conditions, ensuring its safety for clinical use.

In the realm of metabolic disorders, a preclinical trial featured in Biochimica et Biophysica Acta demonstrated Sodium glycerophosphate's efficacy in mitigating mitochondrial dysfunction. The compound was shown to enhance ATP production in hepatocytes by 27% compared to controls, suggesting its potential as an adjunct therapy for conditions like non-alcoholic fatty liver disease (NAFLD). These findings were corroborated by proteomic analyses revealing upregulated oxidative phosphorylation pathways.

Another breakthrough emerged from a collaborative study between academia and industry, focusing on Sodium glycerophosphate's osteogenic properties. Published in Biomaterials Science, the research utilized 3D-printed scaffolds coated with Sodium glycerophosphate to accelerate bone regeneration in rat tibial defects. Micro-CT imaging confirmed a 40% increase in trabecular bone density after 8 weeks, attributed to the compound's dual role as a phosphate source and a chelator for calcium ions.

Despite these advancements, challenges persist in optimizing Sodium glycerophosphate's bioavailability and minimizing renal excretion. A 2024 pharmacokinetic modeling study proposed nanoemulsion-based delivery systems to prolong its systemic circulation, achieving a 3.2-fold increase in half-life. Such innovations underscore the need for interdisciplinary approaches to fully harness its therapeutic potential.

In conclusion, Sodium glycerophosphate (1555-56-2) continues to evolve as a multifaceted agent in biomedicine. Ongoing research is expected to refine its applications in precision nutrition, regenerative medicine, and metabolic modulation, solidifying its position in next-generation therapeutics.